Cas no 101580-73-8 (Cinnoline, 7-chloro-3-nitro-)

• Product Name: Cinnoline, 7-chloro-3-nitro-
• CAS No: 101580-73-8
• MF: C₈H₄ClN₃O₂
• MW: 209.589260101318
• CID: 1129888
• PubChem ID: 85526909
• Update Time: 2025-04-20

Cinnoline, 7-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 7-chloro-3-nitro-
• 101580-73-8
• 7-Chloro-3-nitrocinnoline

• Inchi： 1S/C8H4ClN3O2/c9-6-2-1-5-3-8(12(13)14)11-10-7(5)4-6/h1-4H
• InChI Key： UGQSLLHUMPIMBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C([N+](=O)[O-])N=NC=2C=1

Computed Properties

• Exact Mass: 208.999204g/mol
• Monoisotopic Mass: 208.999204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.59g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų